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Compound of Interest

Compound Name: tert-Butyl 2-bromopropanoate

Cat. No.: B051003

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents is paramount to ensuring a safe and compliant laboratory environment. This
guide provides essential, step-by-step procedures for the safe disposal of tert-Butyl 2-
bromopropanoate, a common reagent in organic synthesis. Adherence to these protocols is
critical for minimizing risks and protecting both laboratory personnel and the environment.

Immediate Safety and Hazard Information:

tert-Butyl 2-bromopropanoate is a combustible liquid that can cause skin, eye, and
respiratory irritation.[1] It is crucial to handle this chemical in a well-ventilated area, preferably
within a chemical fume hood, while wearing appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of tert-Butyl 2-
bromopropanoate are summarized in the table below.
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Property Value

Molecular Formula C7H13BrO:2

Molecular Weight 209.08 g/mol

Appearance Colorless to light yellow clear liquid
Boiling Point 170.2 °C at 760 mmHg

Flash Point 63 °C

Density 1.297 g/cm3

CAS Number 39149-80-9

Step-by-Step Disposal Protocol

The primary and most critical step in the disposal of tert-Butyl 2-bromopropanoate is to treat
it as halogenated organic hazardous waste. Do not attempt to neutralize this chemical with
strong bases or other methods unless explicitly specified by a validated laboratory procedure
and approved by your institution's environmental health and safety (EHS) department.

1. Waste Segregation and Collection:
o Designate a specific, properly labeled waste container for "Halogenated Organic Waste."[2]

e The container must be made of a chemically resistant material and have a secure, tight-
fitting lid.

» Never mix tert-Butyl 2-bromopropanoate with non-halogenated organic waste or other
incompatible chemicals. It should be stored separately from alkalis, reducing agents, and
combustible materials.[2]

2. Labeling:

o Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"
and the full chemical name: "tert-Butyl 2-bromopropanoate."[2]

¢ Include the date when the waste was first added to the container.
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3. Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste storage.[]

e Ensure the storage location is away from heat sources and direct sunlight.[2]
« If the chemical is flammable, store it in a designated flammable liquids cabinet.[2]
4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
department or a licensed chemical waste disposal company.[3]

o Follow all local, state, and federal regulations for the disposal of hazardous materials.
Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is critical.

1. Alert Personnel:

» Immediately alert all personnel in the vicinity of the spill.

2. Evacuate and Ventilate:

o If the spill is large or in a poorly ventilated area, evacuate the immediate area.

o Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.
3. Contain and Absorb:

o For small spills, use an inert absorbent material, such as vermiculite, sand, or a commercial
chemical absorbent, to contain and soak up the liquid.[3][4]

o Small spills can be treated with sodium thiosulfate before absorption.[2]

4. Collection and Disposal of Spill Debris:
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» Carefully collect the absorbed material and any contaminated items (e.g., gloves, paper
towels) into a designated hazardous waste container.[2][3]

e The container should be clearly labeled as "Hazardous Waste" and include a description of
the spilled material.

» Dispose of the spill debris following the same protocol as for the chemical waste.
5. Decontamination:

o Decontaminate the spill area with a suitable cleaning agent, and wash your hands thoroughly
after the cleanup is complete.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of tert-Butyl 2-bromopropanoate.
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Disposal Workflow for tert-Butyl 2-bromopropanoate

tert-Butyl 2-bromopropanoate for Disposal

No, it's a spill

Is there a spill?

Yes

Follow Spill Management Protocol:

- ; 1. Alert & Evacuate
?
Is this a pure substance or a solution? 2 Contain & Absorb

3. Collect Debris as Hazardous Waste

Collect in a labeled 'Halogenated Organic Waste' container

Store sealed container in a designated, cool, and well-ventilated area

Contact Environmental Health & Safety (EHS) for pickup

Proper and Safe Disposal

Click to download full resolution via product page

Caption: Disposal workflow for tert-Butyl 2-bromopropanoate.
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By adhering to these established safety and disposal protocols, laboratories can significantly
mitigate the risks associated with tert-Butyl 2-bromopropanoate, ensuring a safer research
environment for everyone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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